1-(3-(4-bromophenyl)-5-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl)-3-morpholinopropan-1-one

• IUPAC Name: 1-[5-(4-bromophenyl)-3-(4-methoxyphenyl)-3,4-dihydropyrazol-2-yl]-3-morpholin-4-ylpropan-1-one
• InChI: InChI=1S/C23H26BrN3O3/c1-29-20-8-4-18(5-9-20)22-16-21(17-2-6-19(24)7-3-17)25-27(22)23(28)10-11-26-12-14-30-15-13-26/h2-9,22H,10-16H2,1H3
• InChI Key: CHCAJKOXBYXIGJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2CC(=NN2C(=O)CCN3CCOCC3)C4=CC=C(C=C4)Br
• Molecular Formula: C23H26BrN3O3
• Molecular Weight: 472.4 g/mol

Description

The compound you mentioned is a complex organic molecule that contains several functional groups including a bromophenyl group, a methoxyphenyl group, a pyrazol group, and a morpholinopropanone group. These groups can potentially participate in various chemical reactions.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The exact structure would depend on the specific arrangement and connectivity of these groups.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions due to the presence of several reactive groups. For example, the bromophenyl group could undergo nucleophilic substitution reactions, and the pyrazol group could participate in condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, its solubility would depend on the polarity of its functional groups, and its melting and boiling points would depend on the strength of the intermolecular forces in the compound.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s used as a pharmaceutical, its mechanism of action would depend on how it interacts with biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. For example, if it’s a pharmaceutical, it could have side effects or toxicities at high doses. If it’s used in a laboratory, it could pose hazards such as flammability or reactivity.

Future Directions

The future directions for research on this compound would depend on its potential applications. For example, if it has promising pharmaceutical properties, future research could focus on optimizing its synthesis, studying its mechanism of action, and conducting clinical trials.